Cas no 893918-45-1 (6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893918-45-1
• MF: C₁₉H₁₇N₅O
• MW: 331.371183156967
• CID: 6080830
• PubChem ID: 7476407
• Update Time: 2025-07-02

6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3-(3,4-dimethylphenyl)-3,6-dihydro-6-(phenylmethyl)-
• 6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AKOS024615992
• 6-benzyl-3-(3,4-dimethylphenyl)triazolo[4,5-d]pyrimidin-7-one
• 893918-45-1
• F1876-0902
• 6-benzyl-3-(3,4-dimethylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• Inchi： 1S/C19H17N5O/c1-13-8-9-16(10-14(13)2)24-18-17(21-22-24)19(25)23(12-20-18)11-15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3
• InChI Key： YHRLBICCJZKHNA-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C2N=NN(C3=CC=C(C)C(C)=C3)C=2N=1

Computed Properties

• Exact Mass: 331.14331018g/mol
• Monoisotopic Mass: 331.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 576.7±60.0 °C(Predicted)
• pka: -3.13±0.20(Predicted)

Additional information on 6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Recent Advances in the Study of 6-Benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS: 893918-45-1)

The compound 6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS: 893918-45-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a triazolopyrimidinone core, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that employs a one-pot cyclization strategy, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the formation of by-products, thereby improving the overall efficiency of the synthesis process.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one exhibits potent inhibitory effects on specific kinase enzymes implicated in inflammatory and oncogenic pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound showed nanomolar-level inhibition of JAK2 kinase, a key player in cytokine signaling and cancer progression. These findings suggest its potential as a lead compound for the development of targeted therapies for diseases such as rheumatoid arthritis and certain hematological malignancies.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to elucidate its binding interactions with target proteins. A computational study published in the Journal of Chemical Information and Modeling (2023) revealed that the benzyl and dimethylphenyl substituents play a critical role in stabilizing the compound within the ATP-binding pocket of JAK2, thereby enhancing its inhibitory potency. These insights are invaluable for the rational design of derivatives with improved selectivity and efficacy.

Despite these promising results, challenges remain in translating the compound's in vitro activity into in vivo efficacy. A recent preclinical study highlighted issues related to its pharmacokinetic properties, including moderate bioavailability and rapid metabolism. Researchers are now exploring structural modifications, such as the introduction of fluorine atoms or the use of prodrug strategies, to address these limitations and enhance the compound's therapeutic potential.

In conclusion, 6-benzyl-3-(3,4-dimethylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one represents a promising scaffold for the development of novel kinase inhibitors. Continued research efforts are needed to optimize its pharmacological profile and evaluate its safety and efficacy in clinical settings. The compound's unique structural and functional attributes position it as a valuable candidate for further investigation in the pursuit of innovative treatments for complex diseases.